![molecular formula C29H41NO6 B1249077 2-[2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-2-methyl-7-oxo-4,9-dihydro-3H-pyrano[2,3-e]isoindol-8-yl]-4-methylpentanoic acid](/img/structure/B1249077.png)
2-[2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-2-methyl-7-oxo-4,9-dihydro-3H-pyrano[2,3-e]isoindol-8-yl]-4-methylpentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-2-methyl-7-oxo-4,9-dihydro-3H-pyrano[2,3-e]isoindol-8-yl]-4-methylpentanoic acid is a natural product found in Stachybotrys microspora with data available.
Scientific Research Applications
1. Potential as an α-Glucosidase Inhibitor
The compound has been identified in derivatives isolated from the medicinal plant Ferula mongolica and exhibits significant inhibitory activity against the enzyme α-glucosidase, suggesting its potential as a new class of α-glucosidase inhibitors (Choudhary et al., 2001).
2. Fibrinolytic Activity and Potential as a Thrombolytic Agent
This compound, isolated from the rare marine fungus Stachybotrys longispora FG216, has demonstrated significant fibrinolytic activity, making it a potential candidate for thrombolytic therapy. It has shown to stimulate plasmin activity and dissolve pulmonary thrombus in vivo studies (Ge et al., 2015).
3. Synthesis and Evaluation as Antithrombotic Agents
Derivatives of this compound have been synthesized and evaluated for their antithrombotic (fibrinolytic) activity. Certain derivatives have shown significant fibrinolytic activities, indicating the potential for clinical application as antithrombotic agents (Wang et al., 2021).
Properties
Molecular Formula |
C29H41NO6 |
---|---|
Molecular Weight |
499.6 g/mol |
IUPAC Name |
2-[2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-2-methyl-7-oxo-4,9-dihydro-3H-pyrano[2,3-e]isoindol-8-yl]-4-methylpentanoic acid |
InChI |
InChI=1S/C29H41NO6/c1-17(2)9-7-10-19(5)11-8-12-29(6)25(32)15-21-24(31)14-20-22(26(21)36-29)16-30(27(20)33)23(28(34)35)13-18(3)4/h9,11,14,18,23,25,31-32H,7-8,10,12-13,15-16H2,1-6H3,(H,34,35)/b19-11+ |
InChI Key |
SFWATHVUVKCXSG-YBFXNURJSA-N |
Isomeric SMILES |
CC(C)CC(C(=O)O)N1CC2=C3C(=C(C=C2C1=O)O)CC(C(O3)(C)CC/C=C(\C)/CCC=C(C)C)O |
Canonical SMILES |
CC(C)CC(C(=O)O)N1CC2=C3C(=C(C=C2C1=O)O)CC(C(O3)(C)CCC=C(C)CCC=C(C)C)O |
Synonyms |
SMTP 5 SMTP-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.